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Compound of Interest

Compound Name: FeTMPyP

Cat. No.: B15583638

Get Quote

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development

Professionals

FeTMPyP, a synthetic porphyrin complex, is a valuable tool in research, particularly as a

peroxynitrite decomposition catalyst. However, its handling and disposal require strict

adherence to safety protocols to protect laboratory personnel and the environment. This

document provides a comprehensive, step-by-step guide to the proper disposal of FeTMPyP,

ensuring compliance with standard laboratory safety practices.

Immediate Safety and Handling Precautions
Before handling FeTMPyP, it is crucial to be aware of its potential hazards. According to its

Safety Data Sheet (SDS), FeTMPyP is classified as a hazardous substance with the following

primary risks:

Skin and Eye Irritant: Causes skin irritation and serious eye irritation.[1]

Respiratory Irritant: May cause respiratory irritation.[1]
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Environmental Hazard: Considered slightly hazardous to water. It is imperative to prevent

large quantities from entering groundwater, watercourses, or sewage systems.[1]

Therefore, appropriate personal protective equipment (PPE) must be worn at all times when

handling FeTMPyP. This includes, but is not limited to:

Safety goggles or glasses

Chemical-resistant gloves

A lab coat

Work should be conducted in a well-ventilated area, preferably within a fume hood, to minimize

the risk of inhalation.

Hazardous Waste Classification
Based on its irritant properties, FeTMPyP waste must be classified as hazardous. Improper

disposal, such as discarding it in the regular trash or pouring it down the drain, is not

permissible and can lead to environmental contamination and potential harm to human health.

[2][3] All waste containing FeTMPyP, including contaminated labware and PPE, must be

segregated and disposed of through a designated hazardous waste management program.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative and qualitative data

related to the safe handling and disposal of FeTMPyP.
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Parameter Value/Instruction Source

Hazard Class

Skin Irritation 2, Eye Irritation

2A, Specific Target Organ

Toxicity (single exposure) 3

[1]

Signal Word Warning [1]

Water Hazard Class 1 (Slightly hazardous for water) [1]

Storage Class 11 (Combustible Solids)

Disposal Method Hazardous Waste Collection General Guidance

Drain Disposal Prohibited [1][2]

Trash Disposal Prohibited [2]

Step-by-Step Disposal Protocol for FeTMPyP
The following protocol outlines the necessary steps for the safe disposal of FeTMPyP waste

generated in a laboratory setting. This procedure is designed to be clear, concise, and easy to

follow, minimizing the risk of exposure and ensuring regulatory compliance.

1. Waste Segregation and Collection:

Solid Waste:

Place all solid waste contaminated with FeTMPyP, such as used weighing papers,

contaminated gloves, and disposable labware, into a designated, clearly labeled

hazardous waste container.

The container must be made of a material compatible with the chemical and have a

secure lid to prevent spills and exposure.

Liquid Waste:

Collect all liquid waste containing FeTMPyP, including unused solutions and the first rinse

of any contaminated glassware, in a dedicated, sealed, and clearly labeled hazardous

waste container.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.budgetdumpster.com/resources/types-of-debris/hazardous-waste.php
https://www.budgetdumpster.com/resources/types-of-debris/hazardous-waste.php
https://www.budgetdumpster.com/resources/types-of-debris/hazardous-waste.php
https://www.budgetdumpster.com/resources/types-of-debris/hazardous-waste.php
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/product/b15583638/docs?utm_src=pdf-body#proper-disposal-of-fetmpyp-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15583638/docs?utm_src=pdf-body#proper-disposal-of-fetmpyp-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15583638/docs?utm_src=pdf-body#proper-disposal-of-fetmpyp-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15583638/docs?utm_src=pdf-body#proper-disposal-of-fetmpyp-a-guide-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583638?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Never mix FeTMPyP waste with other incompatible waste streams.

Empty Containers:

Thoroughly rinse empty FeTMPyP containers with a suitable solvent (e.g., water, if

soluble).

The first rinsate must be collected and disposed of as hazardous liquid waste.[4]

Subsequent rinses can typically be disposed of down the drain, but it is essential to

consult your institution's specific guidelines.

Deface or remove the original label from the rinsed container before recycling or

discarding it as non-hazardous waste.

2. Labeling of Hazardous Waste:

All hazardous waste containers must be clearly labeled with the words "Hazardous Waste."

The label must also include the full chemical name ("FeTMPyP" or "Iron(III) meso-tetra(N-

methyl-4-pyridyl)porphine"), the concentration (if in solution), and the date of accumulation.

3. Storage of Hazardous Waste:

Store hazardous waste containers in a designated, secure area away from general

laboratory traffic.

Ensure that the storage area is well-ventilated and that incompatible wastes are segregated

to prevent accidental reactions.

Keep waste containers closed except when adding waste.

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or the designated

hazardous waste management provider to schedule a pickup for the FeTMPyP waste.

Follow all institutional procedures for waste pickup, including any required documentation.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15583638/docs?utm_src=pdf-body#proper-disposal-of-fetmpyp-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15583638/docs?utm_src=pdf-body#proper-disposal-of-fetmpyp-a-guide-for-laboratory-professionals
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b15583638/docs?utm_src=pdf-body#proper-disposal-of-fetmpyp-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15583638/docs?utm_src=pdf-body#proper-disposal-of-fetmpyp-a-guide-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583638?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of FeTMPyP
waste, from the point of generation to final disposal.
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Caption: Logical workflow for the proper disposal of FeTMPyP waste.

By adhering to these procedures, researchers and laboratory professionals can ensure the

safe and environmentally responsible disposal of FeTMPyP, fostering a culture of safety and

sustainability within the scientific community. Always consult your institution's specific safety

and waste disposal guidelines, as local regulations may vary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com
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